Cas no 1805294-88-5 (3-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-4-methanol)

• Product Name: 3-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-4-methanol
• CAS No: 1805294-88-5
• MF: C₈H₇BrF₃NO
• MW: 270.046491861343
• CID: 4884948
• Update Time: 2025-08-05

3-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-4-methanol

• Inchi： 1S/C8H7BrF3NO/c9-2-5-4(3-14)1-6(10)13-7(5)8(11)12/h1,8,14H,2-3H2
• InChI Key： LHEXCWCHDJLXGN-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=NC(=CC=1CO)F

Computed Properties

• Exact Mass: 268.96631 g/mol
• Monoisotopic Mass: 268.96631 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 270.05
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1

Additional information on 3-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-4-methanol

Professional Introduction to 3-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-4-methanol (CAS No. 1805294-88-5)

3-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-4-methanol is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1805294-88-5, represents a unique structural motif that combines multiple functional groups, making it a versatile intermediate in the synthesis of various biologically active molecules. The presence of both bromomethyl and difluoromethyl substituents, alongside a fluoropyridine core, endows this molecule with distinct chemical properties that are highly valuable for drug discovery and development.

The bromomethyl group in 3-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-4-methanol serves as a reactive handle for further functionalization through nucleophilic substitution reactions. This feature allows chemists to introduce diverse pharmacophores or linkages, enabling the construction of complex molecular architectures. The difluoromethyl moiety, on the other hand, is known to enhance metabolic stability and binding affinity in drug candidates. Its incorporation into a pyridine scaffold can influence both the electronic and steric properties of the molecule, which are critical factors in determining its biological activity.

The fluoropyridine core itself is a privileged scaffold in medicinal chemistry, frequently found in approved drugs due to its ability to modulate receptor interactions and improve pharmacokinetic profiles. Recent studies have highlighted the importance of fluorinated pyridines in the development of small-molecule inhibitors targeting various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The specific arrangement of substituents in 3-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-4-methanol positions it as a promising building block for the synthesis of novel therapeutic agents.

In the context of current research, this compound has been explored in several innovative drug discovery campaigns. For instance, its utility as a precursor in the synthesis of kinase inhibitors has been demonstrated, where the combination of bromomethyl and difluoromethyl groups facilitates the introduction of critical pharmacophoric elements required for high-affinity binding to protein targets. Additionally, its incorporation into libraries of compounds for high-throughput screening has shown promise in identifying leads with potent activity against infectious diseases.

The synthetic versatility of 3-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-4-methanol has also been leveraged in the development of probes for biochemical assays. Researchers have utilized this compound to generate derivatives that serve as tools for studying enzyme mechanisms and pathway interactions. The ability to modify both the bromomethyl and difluoromethyl positions allows for fine-tuning of physicochemical properties, such as solubility and lipophilicity, which are essential for optimizing bioavailability and cellular uptake.

The fluorine atoms present in the molecule contribute to its unique electronic environment, influencing both reactivity and biological activity. Advanced computational studies have been employed to elucidate how these substituents affect molecular interactions at the atomic level. Such insights are crucial for designing molecules with improved selectivity and reduced off-target effects. The growing body of evidence supporting the use of fluorinated pyridines in drug design underscores the importance of compounds like 3-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-4-methanol as key intermediates.

The pharmaceutical industry continues to invest heavily in exploring novel scaffolds that incorporate fluorinated heterocycles due to their proven success in drug development. The structural features of 3-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-4-methanol align well with these trends, making it a valuable asset for research laboratories focused on developing next-generation therapeutics. As synthetic methodologies advance, new applications for this compound are likely to emerge, further expanding its role in medicinal chemistry.

In summary, 3-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-4-methanol (CAS No. 1805294-88-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an ideal candidate for generating novel bioactive molecules through diverse synthetic strategies. The ongoing exploration of its applications in drug discovery and development highlights its importance as a building block for future therapeutics.